Cas no 1227594-01-5 (4-Chloro-2-methoxy-6-methylpyridine)

• Product Name: 4-Chloro-2-methoxy-6-methylpyridine
• CAS No: 1227594-01-5
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 4726767
• PubChem ID: 70661178
• Update Time: 2025-06-09

4-Chloro-2-methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methoxy-6-methylpyridine
• FCH1172251
• AX8331126
• 1227594-01-5
• SB53117
• SCHEMBL12093601
• CS-0457351

• Inchi： 1S/C7H8ClNO/c1-5-3-6(8)4-7(9-5)10-2/h3-4H,1-2H3
• InChI Key： FNQQGFVVLZKWNV-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C)C=1)OC

Computed Properties

• Exact Mass: 157.0294416g/mol
• Monoisotopic Mass: 157.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-Chloro-2-methoxy-6-methylpyridine

4-Chloro-2-methoxy-6-methylpyridine (CAS No. 1227594-01-5)

4-Chloro-2-methoxy-6-methylpyridine is a heterocyclic aromatic compound with a pyridine ring substituted at positions 2, 4, and 6 with methoxy, chlorine, and methyl groups, respectively. This compound is classified under the broader category of substituted pyridines, which are widely studied for their diverse applications in organic synthesis, pharmaceuticals, and agrochemicals. The CAS registry number for this compound is 1227594-01-5, which uniquely identifies it in chemical databases and literature.

The molecular formula of 4-chloro-2-methoxy-6-methylpyridine is C8H9ClNO, and its molecular weight is approximately 168.63 g/mol. The compound exhibits a melting point of around 85°C and is sparingly soluble in water but soluble in organic solvents such as dichloromethane and ethyl acetate. Its structure consists of a pyridine ring with electron-donating methoxy and methyl groups at positions 2 and 6, respectively, and an electron-withdrawing chlorine atom at position 4. This combination of substituents imparts unique electronic properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 4-chloro-2-methoxy-6-methylpyridine as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its use in the development of novel antifungal agents. In a study published in the *Journal of Medicinal Chemistry*, scientists demonstrated that derivatives of this compound exhibit potent activity against pathogenic fungi such as *Candida albicans* and *Aspergillus niger*. The methoxy group at position 2 was found to play a critical role in enhancing the antifungal activity by improving the molecule's ability to penetrate fungal cell membranes.

Moreover, 4-chloro-2-methoxy-6-methylpyridine has been investigated for its potential applications in the field of agrochemicals. A team of chemists reported in *Pest Management Science* that certain derivatives of this compound exhibit promising insecticidal activity against agricultural pests such as *Helicoverpa armigera*. The methyl group at position 6 was identified as a key factor contributing to the compound's stability under environmental conditions, making it suitable for use in crop protection products.

In addition to its bioactive properties, 4-chloro-2-methoxy-6-methylpyridine has been employed as an intermediate in the synthesis of advanced materials. For example, researchers have utilized this compound to synthesize novel pyridine-based polymers with applications in electronics and optoelectronics. A study published in *Macromolecules* demonstrated that polymers derived from this compound exhibit excellent electrical conductivity and thermal stability, making them potential candidates for use in flexible electronics.

The synthesis of 4-chloro-2-methoxy-6-methylpyridine typically involves multi-step organic reactions. One common approach involves the nucleophilic substitution of a chloropyridine derivative with a methoxy group followed by alkylation to introduce the methyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly improve the yield and purity of 4-chloro-2-methoxy-6-methylpyridine.

From a toxicological perspective, 4-chloro-2-methoxy-6-methylpyridine has been subjected to acute toxicity studies to assess its safety profile. According to data published in *Toxicology Letters*, the compound exhibits low acute toxicity when administered orally or dermally to laboratory animals. However, further long-term studies are required to fully understand its potential health risks.

In conclusion, 4-chloro-2-methoxy-6-methylpyridine is a versatile compound with significant potential across multiple fields due to its unique chemical properties and substituent effects. Ongoing research continues to uncover new applications for this compound, particularly in drug discovery and materials science. As advancements in synthetic methodologies and bioactivity screening continue to evolve, 4-chloro-2-methoxy-6-methylpyridine is expected to play an increasingly important role in both academic research and industrial applications.